Cas no 2229532-96-9 (2-(3-bromo-5-methylthiophen-2-yl)-2-methyloxirane)

• Product Name: 2-(3-bromo-5-methylthiophen-2-yl)-2-methyloxirane
• CAS No: 2229532-96-9
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 6341576
• PubChem ID: 165709592
• Update Time: 2025-05-25

2-(3-bromo-5-methylthiophen-2-yl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methylthiophen-2-yl)-2-methyloxirane
• EN300-1916946
• 2229532-96-9

• Inchi： 1S/C8H9BrOS/c1-5-3-6(9)7(11-5)8(2)4-10-8/h3H,4H2,1-2H3
• InChI Key： LMDKHVDCNJHTRQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1(C)CO1

Computed Properties

• Exact Mass: 231.95575g/mol
• Monoisotopic Mass: 231.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-(3-bromo-5-methylthiophen-2-yl)-2-methyloxirane

Comprehensive Overview of 2-(3-bromo-5-methylthiophen-2-yl)-2-methyloxirane (CAS No. 2229532-96-9)

2-(3-bromo-5-methylthiophen-2-yl)-2-methyloxirane, with the CAS number 2229532-96-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This epoxide derivative, featuring a bromothiophene moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules.

The compound's molecular structure combines a thiophene ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position, linked to a 2-methyloxirane (epoxide) group. This configuration contributes to its reactivity, enabling it to participate in various ring-opening reactions, a key feature exploited in medicinal chemistry. Recent studies highlight its role in developing small-molecule inhibitors targeting enzymes involved in inflammatory pathways, aligning with the growing demand for novel anti-inflammatory agents.

In the context of green chemistry trends, 2-(3-bromo-5-methylthiophen-2-yl)-2-methyloxirane has been explored as a building block for sustainable synthesis. Its compatibility with catalytic asymmetric epoxidation methods addresses the industry's shift toward environmentally friendly processes. Laboratories focusing on high-throughput screening often utilize this compound due to its modularity in constructing diverse chemical libraries, a strategy critical for accelerating drug discovery pipelines.

From a spectroscopic characterization perspective, the compound exhibits distinct NMR peaks (¹H and ¹³C) and mass spectral patterns, facilitating its identification in complex mixtures. Analytical chemists emphasize its stability under controlled conditions, though precautions are recommended during storage to prevent epoxide hydrolysis. These properties are frequently discussed in forums dedicated to organic synthesis troubleshooting, where users seek advice on optimizing reaction yields.

The agrochemical sector has also investigated CAS 2229532-96-9 for designing next-generation crop protection agents. Its heterocyclic scaffold mimics natural bioactive motifs, offering potential in pest management solutions. This aligns with global searches for "eco-friendly pesticides" and "thiophene-based agrochemicals," reflecting market demands for sustainable alternatives. Patent literature reveals its incorporation in formulations targeting specific plant pathogens while minimizing ecological impact.

Recent advancements in flow chemistry techniques have enabled safer handling of reactive intermediates like this epoxide. Online discussions among synthetic chemists frequently address questions such as "How to scale up thiophene-epoxide reactions?" or "Best catalysts for bromothiophene functionalization," indicating practical industry challenges. The compound's cLogP and PSA values further make it a subject of interest in ADMET prediction studies, crucial for early-stage drug development.

In material science, the π-conjugated system of the thiophene ring in 2-(3-bromo-5-methylthiophen-2-yl)-2-methyloxirane has inspired research into organic semiconductors. Its potential in OLED precursors resonates with the surge in "flexible electronics" searches, as manufacturers seek novel charge-transport materials. Computational studies using DFT calculations model its electronic properties, providing insights for designing improved optoelectronic devices.

Quality control protocols for CAS 2229532-96-9 emphasize HPLC purity assessments and residual solvent analysis, topics frequently queried in laboratory QA/QC forums. The compound's commercial availability through specialty chemical suppliers has expanded its accessibility, though researchers often inquire about "custom synthesis routes for brominated thiophene epoxides" to meet project-specific requirements. Regulatory databases confirm its compliance with major chemical inventories, facilitating global research collaborations.

Emerging applications in bioconjugation chemistry leverage the reactivity of the epoxide group for protein labeling strategies. This intersects with trending searches for "site-specific antibody modification" techniques in biopharmaceutical development. The compound's bifunctional nature allows simultaneous modifications of biomolecules, a feature highlighted in recent ADC (Antibody-Drug Conjugate) research publications.

As the scientific community prioritizes structure-activity relationship (SAR) studies, 2-(3-bromo-5-methylthiophen-2-yl)-2-methyloxirane serves as a versatile template for molecular diversification. Its adoption in combinatorial chemistry platforms addresses the persistent demand for "new chemical entities" in therapeutic development. Continuous innovation in microwave-assisted synthesis methods further enhances its utility in rapid analog generation, a hot topic in modern drug discovery workflows.